10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride

• Molecular Formula: C9H16ClF2N
• Molecular Weight: 211.68 g/mol
• IUPAC Name: 10,10-difluoro-6-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C9H15F2N.ClH/c10-9(11)6-3-7-12-8(9)4-1-2-5-8;/h12H,1-7H2;1H
• InChI Key: HJXVMSOBCDOKEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(CCCN2)(F)F.Cl

Description

10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride is a chemical compound with the molecular formula C9H16ClF2N. It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of a difluoroalkane with an azaspiro compound in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent at a specific temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity while minimizing the production of by-products. The final product is typically purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of different reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction and conditions used. For example, oxidation may yield different oxygenated products, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 10,10-Difluoro-6-azaspiro[4.5]decane hydrochloride include:

• 6,6-Difluoro-2-azaspiro[4.5]decane hydrochloride
• 8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
• 10,10-Difluoro-2-oxa-7-azaspiro[4.5]decane

Uniqueness

This compound is unique due to its specific structural features and chemical properties.